Cas no 100445-18-9 (2(3H)-Benzothiazolone,3,6-dimethyl-)
100445-18-9 structure
Product Name:2(3H)-Benzothiazolone,3,6-dimethyl-
CAS No:100445-18-9
MF:C9H9NOS
MW:179.238860845566
CID:124096
PubChem ID:12726098
Update Time:2025-04-18
2(3H)-Benzothiazolone,3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,3,6-dimethyl-
- 2(3H)-Benzothiazolone,3,6-dimethyl-(9CI)
- SCHEMBL4616475
- 3,6-Dimethyl-1,3-benzothiazol-2(3H)-one
- 100445-18-9
- 3,6-DIMETHYL-1,3-BENZOTHIAZOL-2-ONE
-
- Inchi： 1S/C9H9NOS/c1-6-3-4-7-8(5-6)12-9(11)10(7)2/h3-5H,1-2H3
- InChI Key： GORRQCDPRZIXNC-UHFFFAOYSA-N
- SMILES： S1C(N(C)C2C=CC(C)=CC1=2)=O
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 50.24000
- LogP: 1.90840
2(3H)-Benzothiazolone,3,6-dimethyl- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
100445-18-9 (2(3H)-Benzothiazolone,3,6-dimethyl-) Related Products
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